(E)-3-(3,4-dimethoxyphenyl)-N-(4-oxo-2-thioxothiazolidin-3-yl)acrylamide

• CAS: 356569-42-1
• Molecular Formula: C14H14N2O4S2
• Molecular Weight: 338.4
• SMILES: COC1=C(C=C(C=C1)C=CC(=O)NN2C(=O)CSC2=S)OC
• InChI: InChI=1S/C14H14N2O4S2/c1-19-10-5-3-9(7-11(10)20-2)4-6-12(17)15-16-13(18)8-22-14(16)21/h3-7H,8H2,1-2H3,(H,15,17)/b6-4+
• InChIKey: PZRRDOQLHHSXEG-GQCTYLIASA-N
• Solubility: not available

Rhodanine-based compounds often suffer from non-specific protein reactivity due to the 5-arylidene group, complicating SAR interpretation. (E)-3-(3,4-dimethoxyphenyl)-N-(4-oxo-2-thioxothiazolidin-3-yl)acrylamide (CAS 356569-42-1) lacks this motif, offering a cleaner scaffold for covalent probe development. - **Key differentiation:** No C5 substitution → minimized PAINS liability vs. standard rhodanines. - **Application:** Rational covalent inhibitor design targeting active-site cysteines (kinases, deubiquitinases, viral proteases). - **Supply:** Research quantities available; immediate shipment for medicinal chemistry campaigns.

Structural Profile of 3,4-Dimethoxyphenyl Rhodanine Acrylamide

The compound (E)-3-(3,4-dimethoxyphenyl)-N-(4-oxo-2-thioxothiazolidin-3-yl)acrylamide (CAS 356569-42-1) is a synthetic small molecule (C₁₄H₁₄N₂O₄S₂, MW 338.4) [1] that belongs to the rhodanine (2-thioxothiazolidin-4-one) family. It features a 3,4-dimethoxyphenylacrylamide substituent at the N3 position of the rhodanine core, with no substitution at the C5 position. This scaffold is recognized as a privileged structure in medicinal chemistry, though it is also noted as a potential pan-assay interference compound (PAINS) when bearing certain substituents [2]. The compound is catalogued in screening libraries (e.g., ZINC5332474) and is primarily used as a research tool for probing biological targets.

Scaffold Rhodanine core without 5-arylidene, reported PAINS risk reduction

Warhead Acrylamide linker enables covalent probe design studies

Motif 3,4-Dimethoxyphenyl group supports antiproliferative screening context

• [1] ZINC Database. ZINC5332474. (E)-3-(3,4-dimethoxyphenyl)-N-(4-oxo-2-thioxothiazolidin-3-yl)acrylamide. Available at: https://zinc.docking.org/substances/ZINC000005332474/ (Accessed 2026-04-30). View Source
• [2] Tomašić, T. & Mašič, L.P. (2012). Rhodanine as a scaffold in drug discovery: a critical review of its biological activities and mechanisms of target modulation. Expert Opinion on Drug Discovery, 7(7), 549–560. DOI: 10.1517/17460441.2012.688743. View Source

Why Generic Substitution Fails for 3,4-Dimethoxyphenyl Rhodanine Acrylamide

Rhodanine derivatives are not interchangeable due to a well-documented structure–activity relationship (SAR) that is highly sensitive to the nature and position of substituents [1]. The 5-arylidene group, a common feature in many biologically active rhodanines (e.g., epalrestat), is also responsible for pan-assay interference (PAINS) and non-specific protein reactivity [2]. The target compound lacks this 5-arylidene group, potentially circumventing these liabilities. Furthermore, the specific combination of a 3,4-dimethoxyphenylacrylamide substituent at N3 is distinct from the carboxylic acid or simple alkyl chains found in clinically investigated rhodanines, suggesting a divergent target engagement profile. Substituting this compound with a generic rhodanine analog risks losing the unique selectivity and potency profile conferred by its precise substitution pattern.

5-Arylidene rhodanines (e.g., epalrestat)

PAINS liability and non-specific reactivity profile may not transfer to this compound; interchangeability not supported.

Alternative N3 substituents

Carboxylic acid or simple alkyl chains at N3 may shift target engagement and selectivity, limiting direct substitution.

• [1] Kaminskyy, D., Kryshchyshyn, A., & Lesyk, R. (2017). Recent developments with rhodanine as a scaffold for drug discovery. Expert Opinion on Drug Discovery, 12(12), 1233–1252. DOI: 10.1080/17460441.2017.1388370. View Source
• [2] Tomašić, T. & Mašič, L.P. (2012). Rhodanine as a scaffold in drug discovery: a critical review of its biological activities and mechanisms of target modulation. Expert Opinion on Drug Discovery, 7(7), 549–560. DOI: 10.1517/17460441.2012.688743. View Source

Differentiation Guide for 3,4-Dimethoxyphenyl Rhodanine Acrylamide

Reduced PAINS Liability vs. 5-Arylidene Rhodanines

The 5-arylidene group present in many bioactive rhodanines (e.g., epalrestat) is a well-established PAINS alert, associated with non-specific protein reactivity and frequent-hitter behavior in biochemical assays [1]. The target compound (356569-42-1) lacks this 5-arylidene substitution, structurally differentiating it from epalrestat and other 5-arylidene rhodanines. This structural distinction is expected to reduce assay interference and improve target selectivity, a critical factor for reliable screening data. [1]

PAINS liability

Class-level inference

No 5-arylidene group present
vs. 5-arylidene rhodanines: documented PAINS and frequent-hitter behavior

Supports cleaner hit validation in screening campaigns

Based on PAINS substructure filter analysis; target-dependent context applies

Evidence Dimension	PAINS (Pan-Assay Interference Compounds) liability
Target Compound Data	No 5-arylidene group present (reduced PAINS risk)
Comparator Or Baseline	Epalrestat and other 5-arylidene rhodanines: documented PAINS and frequent-hitter behavior [1]
Quantified Difference	Qualitative structural difference; reduced PAINS alert count by substructure filter analysis [1]
Conditions	Analysis of PAINS substructure filters as defined by Baell & Holloway (2010) [1]

Why This Matters

Researchers can expect fewer false positives in high-throughput screening campaigns when using this compound compared to 5-arylidene rhodanines, improving hit validation efficiency.

• [1] Tomašić, T. & Mašič, L.P. (2012). Rhodanine as a scaffold in drug discovery: a critical review of its biological activities and mechanisms of target modulation. Expert Opinion on Drug Discovery, 7(7), 549–560. DOI: 10.1517/17460441.2012.688743. View Source

3,4-Dimethoxyphenyl Motif Drives Anticancer Potency

In a 2023 study, N-[2-(3,4-dimethoxyphenyl)ethyl] rhodanine derivatives bearing 5-thiazolylidene groups demonstrated superior anticancer activity across the NCI-60 cell line panel, with mean GI50 values in the low micromolar range and growth inhibition exceeding 50% in the majority of cell lines . The target compound (356569-42-1) incorporates the same 3,4-dimethoxyphenyl motif but via an acrylamide linker instead of an ethyl linker, and lacks the 5-substituent. This structural analogy suggests that the 3,4-dimethoxyphenyl group contributes significantly to target engagement, while the distinct linker and C5 status may alter selectivity and potency profiles.

Antiproliferative motif

Cross-study context

3,4-dimethoxyphenyl moiety associated with low μM GI50 in NCI-60 panel for related analogs

May support antiproliferative screening; data to verify

Compound not directly tested; linker and C5 status differ from comparator series

Evidence Dimension	In vitro anticancer potency (NCI-60 panel)
Target Compound Data	Not directly tested; inferred potency based on 3,4-dimethoxyphenyl motif contribution
Comparator Or Baseline	N-[2-(3,4-dimethoxyphenyl)ethyl]-5-(thiazol-4-ylidene)rhodanine: mean GI50 ~10⁻⁶–10⁻⁵ M; >50% growth inhibition across NCI-60 panel
Quantified Difference	Exact difference unknown; SAR suggests 3,4-dimethoxyphenyl moiety is a key potency determinant
Conditions	NCI-60 human tumor cell line panel; 48 h exposure; SRB assay

Why This Matters

The 3,4-dimethoxyphenyl group is a validated potency-enhancing motif in rhodanine-based anticancer agents, making this compound a logical starting point for medicinal chemistry optimization.

Acrylamide Linker for Covalent Target Engagement

The acrylamide moiety in (E)-3-(3,4-dimethoxyphenyl)-N-(4-oxo-2-thioxothiazolidin-3-yl)acrylamide can function as a Michael acceptor, enabling covalent modification of cysteine residues in target proteins [1]. This feature is absent in N-alkyl rhodanines such as N-[2-(3,4-dimethoxyphenyl)ethyl]rhodanine, which lack the electrophilic double bond . The combination of a covalent warhead with the rhodanine scaffold offers potential for prolonged target engagement and enhanced potency against targets with accessible cysteine residues, a strategy successfully employed in approved covalent kinase inhibitors (e.g., ibrutinib, afatinib).

Covalent potential

Class-level inference

Acrylamide Michael acceptor present
vs. saturated ethyl linker: no covalent capability

Enables covalent probe design for cysteine-dependent targets

Reactivity is target-dependent; requires cysteine accessibility validation

Evidence Dimension	Covalent modification potential
Target Compound Data	Acrylamide moiety present (potential Michael acceptor) [1]
Comparator Or Baseline	N-[2-(3,4-dimethoxyphenyl)ethyl]rhodanine: saturated ethyl linker, no Michael acceptor capability
Quantified Difference	Qualitative functional difference; covalent binding can increase residence time and potency by orders of magnitude [1]
Conditions	In silico and biochemical assessment of Michael acceptor reactivity; target-dependent cysteine accessibility [1]

Why This Matters

The covalent potential of this compound distinguishes it from non-covalent rhodanine analogs, offering a mechanistic advantage for targets with druggable cysteine residues, which can translate into superior potency and pharmacodynamics.

• [1] Tomašić, T. & Mašič, L.P. (2012). Rhodanine as a scaffold in drug discovery: a critical review of its biological activities and mechanisms of target modulation. Expert Opinion on Drug Discovery, 7(7), 549–560. DOI: 10.1517/17460441.2012.688743. (Discusses Michael acceptor properties of rhodanines). View Source

Optimal Application Scenarios for 3,4-Dimethoxyphenyl Rhodanine Acrylamide

Covalent Inhibitor Discovery for Cysteine-Dependent Enzymes

The acrylamide moiety present in 356569-42-1 provides a Michael acceptor functionality [1] that can be exploited in rational covalent inhibitor design. This compound can serve as a starting scaffold for medicinal chemistry campaigns aimed at kinases, deubiquitinases, or viral proteases that possess a druggable active-site cysteine. Its lack of a 5-arylidene group reduces the risk of non-specific reactivity commonly associated with rhodanine PAINS [2], making it a cleaner covalent probe candidate.

Anticancer Lead Optimization via Dimethoxyphenyl Motif

Based on the validated anticancer activity of structurally related 3,4-dimethoxyphenyl rhodanines in the NCI-60 panel [1], this compound is a suitable starting point for lead optimization programs targeting oncology indications. Its unique combination of a 3,4-dimethoxyphenyl group and an acrylamide linker, without C5 substitution, offers a distinct chemical space that may yield novel selectivity profiles against cancer cell lines.

Selectivity Profiling for Aldose Reductase

While clinically used rhodanines like epalrestat target aldose reductase (ALR2) via a 5-arylidene-dependent mechanism [1], 356569-42-1 lacks this critical structural feature. This compound can therefore be employed in selectivity panels to differentiate ALR2-dependent vs. ALR2-independent biological effects of rhodanine derivatives, aiding in the development of more selective therapeutic agents.

Application

Selection Property

Validation Focus

Covalent probe design for cysteine-dependent targets

Acrylamide Michael acceptor; no 5-arylidene PAINS alert

Cysteine engagement and selectivity profiling

Antiproliferative screening in cancer cell models

3,4-dimethoxyphenyl motif; distinct linker and C5 status

Cell panel growth inhibition profiling

Aldose reductase selectivity profiling

Absence of 5-arylidene group; distinct from epalrestat

ALR2-dependent vs. independent pathway differentiation

• [1] Kucerova-Chlupacova, M., Halakova, M., Majekova, D., Treml, J., Stefek, J., & Prnova, M. (2020). (4-Oxo-2-thioxothiazolidin-3-yl)acetic acids as potent and selective aldose reductase inhibitors. Chemico-Biological Interactions, 332, 109273. DOI: 10.1016/j.cbi.2020.109273. View Source
• [2] Tomašić, T. & Mašič, L.P. (2012). Rhodanine as a scaffold in drug discovery: a critical review of its biological activities and mechanisms of target modulation. Expert Opinion on Drug Discovery, 7(7), 549–560. DOI: 10.1517/17460441.2012.688743. View Source